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An in-depth technical guide for researchers, scientists, and drug development professionals on

the core foundational research of 8-hydroxy-2'-deoxyguanosine (8-OHdG), a key biomarker of

oxidative stress.

Introduction
8-hydroxy-2'-deoxyguanosine (8-OHdG), also known as 8-oxo-7,8-dihydro-2'-deoxyguanosine

(8-oxo-dG), is a product of oxidative DNA damage and a widely recognized biomarker for

assessing the impact of oxidative stress in various biological systems.[1][2] The formation of 8-

OHdG occurs when reactive oxygen species (ROS) attack the guanine base in DNA.[3] This

lesion is mutagenic, primarily causing G:C to T:A transversion mutations if not repaired, and

has been implicated in the pathogenesis of numerous diseases, including cancer,

neurodegenerative disorders, and cardiovascular diseases.[2][4] This guide provides a

comprehensive overview of the foundational research on 8-OHdG, including its formation,

analytical detection methods, and its role in cellular signaling pathways.

Mechanism of Formation and Repair
The formation of 8-OHdG is a direct consequence of the interaction between ROS and the

guanine nucleotide in DNA. The C8 position of guanine is particularly susceptible to oxidation,

leading to the formation of this stable DNA adduct.
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The primary cellular defense against the accumulation of 8-OHdG is the Base Excision Repair

(BER) pathway. The key enzyme in this pathway is 8-oxoguanine DNA glycosylase (OGG1),

which recognizes and excises the 8-OHdG base, initiating a cascade of events to restore the

correct DNA sequence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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